N-(3,4-dimethoxyphenyl)-2-(4-oxo-3-tosylquinolin-1(4H)-yl)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[3-(4-methylphenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide
• InChI: InChI=1S/C26H24N2O6S/c1-17-8-11-19(12-9-17)35(31,32)24-15-28(21-7-5-4-6-20(21)26(24)30)16-25(29)27-18-10-13-22(33-2)23(14-18)34-3/h4-15H,16H2,1-3H3,(H,27,29)
• InChI Key: ABTFXSKRSFOFFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=CC=CC=C3C2=O)CC(=O)NC4=CC(=C(C=C4)OC)OC
• Molecular Formula: C26H24N2O6S
• Molecular Weight: 492.5 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-(4-oxo-3-tosylquinolin-1(4H)-yl)acetamide, also known as DOTQ, is a synthetic compound that has been studied for its potential use in various scientific research applications. The compound was first synthesized in 2012 by researchers at the University of California, Berkeley and has since been the subject of numerous studies.

Scientific Research Applications

Synthetic Organic Chemistry Applications

Compounds similar to N-(3,4-dimethoxyphenyl)-2-(4-oxo-3-tosylquinolin-1(4H)-yl)acetamide have been used in the synthesis of complex organic molecules. For example, a facile three-step synthesis of (±)-crispine A via an acyliminium ion cyclization demonstrates the utility of related N-acyl compounds in generating biologically active molecules (King, 2007). Furthermore, the synthesis and characterization of N-acetylcatecholamines and their derivatives from N-acyl-3,4-dimethoxyphenethylamines highlight the potential of these compounds in generating novel chemical structures with potential therapeutic applications (Niederstein & Peter, 1989).

Material Science and Molecular Docking Studies

Compounds related to N-(3,4-dimethoxyphenyl)-2-(4-oxo-3-tosylquinolin-1(4H)-yl)acetamide have been studied for their structural properties and interactions with biological targets. The synthesis, molecular docking, and biological potential of new 2-(4-(2-chloroacetyl)piperazin-1-yl)-N-(2-(4-chlorophenyl)-4-oxoquinazolin-3(4H)-yl)acetamide derivatives were investigated for their antimicrobial and anticancer activities, demonstrating the versatility of these compounds in drug design (Mehta et al., 2019). Additionally, DFT and experimental (FT-IR and FT-Raman) investigations of vibrational spectroscopy and molecular docking studies of a similar compound provided insights into its structural characteristics and potential interactions with biological targets (El-Azab et al., 2016).

Pharmacological Research

Several studies have focused on the pharmacological applications of compounds related to N-(3,4-dimethoxyphenyl)-2-(4-oxo-3-tosylquinazolin-1(4H)-yl)acetamide. Synthesis, antitumor activity, and molecular docking study of some novel 3-benzyl-4(3H)quinazolinone analogues revealed their potential as broad-spectrum antitumor agents (Al-Suwaidan et al., 2016). These findings demonstrate the therapeutic potential of compounds structurally related to N-(3,4-dimethoxyphenyl)-2-(4-oxo-3-tosylquinolin-1(4H)-yl)acetamide in addressing various diseases.